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Compound of Interest

Compound Name:
N-ethylnaphthalene-2-

carboxamide

Cat. No.: B8736858 Get Quote

Technical Guide: N-ethylnaphthalene-2-carboxamide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The Chemical Abstracts Service (CAS) number for N-ethylnaphthalene-2-
carboxamide could not be definitively identified through available public databases and search

resources. The following information is based on general knowledge of related

naphthalenecarboxamide compounds and should be considered for theoretical and research

purposes only. Without a specific CAS number, detailed experimental data and established

biological activities for this exact compound are limited.

Introduction
N-ethylnaphthalene-2-carboxamide is a derivative of naphthalene-2-carboxamide,

characterized by an ethyl group attached to the nitrogen atom of the amide functionality.

Naphthalenecarboxamides, as a class of compounds, have garnered significant interest in

medicinal chemistry due to their diverse biological activities. They are often explored as

scaffolds for the development of novel therapeutic agents targeting a range of diseases. The

naphthalene moiety provides a rigid, lipophilic core that can be functionalized to modulate

pharmacological properties.

Chemical and Physical Properties
Due to the lack of specific experimental data for N-ethylnaphthalene-2-carboxamide, the

following properties are predicted based on its chemical structure and comparison with
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analogous compounds.

Property Predicted Value/Information

Molecular Formula C₁₃H₁₃NO

Molecular Weight 199.25 g/mol

Appearance Likely a solid at room temperature

Solubility

Expected to have low solubility in water and

good solubility in organic solvents like ethanol,

methanol, and DMSO.

Melting Point Not established

Boiling Point Not established

pKa Not established

Synthesis
A plausible synthetic route for N-ethylnaphthalene-2-carboxamide would involve the reaction

of 2-naphthoyl chloride with ethylamine. This is a standard amidation reaction.

General Experimental Protocol for Synthesis:

Acid Chloride Formation: 2-Naphthoic acid is reacted with a chlorinating agent, such as

thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂), typically in an inert solvent like

dichloromethane (DCM) or toluene, to form 2-naphthoyl chloride. The reaction is often

carried out at reflux temperature.

Amidation: The resulting 2-naphthoyl chloride is then reacted with ethylamine in the

presence of a base (e.g., triethylamine or pyridine) to neutralize the hydrochloric acid

byproduct. This reaction is usually performed at a low temperature (e.g., 0 °C) and then

allowed to warm to room temperature.

Work-up and Purification: The reaction mixture is typically washed with dilute acid, water,

and brine. The organic layer is then dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄),
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filtered, and the solvent is removed under reduced pressure. The crude product can be

purified by recrystallization or column chromatography.

Visualization of Synthetic Workflow:

Synthesis of N-ethylnaphthalene-2-carboxamide

Step 1: Acid Chloride Formation

Step 2: Amidation
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Caption: A two-step synthesis of N-ethylnaphthalene-2-carboxamide.

Potential Applications in Drug Development
While specific studies on N-ethylnaphthalene-2-carboxamide are not readily available, the

broader class of naphthalenecarboxamides has been investigated for various therapeutic

applications. These potential areas of interest could be extrapolated for initial research on the

title compound.
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Anticancer Agents: Many naphthalenecarboxamide derivatives have been synthesized and

evaluated for their cytotoxic activity against various cancer cell lines. The mechanism of

action often involves the inhibition of key enzymes or receptors involved in cancer cell

proliferation and survival.

Antimicrobial Agents: The naphthalene scaffold has been incorporated into molecules with

antibacterial and antifungal properties.

Neurological Disorders: Some naphthalenecarboxamides have been explored for their

potential in treating neurological conditions by acting on specific receptors in the central

nervous system.

Potential Signaling Pathway Interactions
The biological activity of a small molecule like N-ethylnaphthalene-2-carboxamide would be

dictated by its interaction with specific protein targets, which in turn would modulate cellular

signaling pathways. Given its structure, it could potentially interact with:

Kinases: Many kinase inhibitors incorporate aromatic ring systems.

G-protein coupled receptors (GPCRs): The lipophilic nature of the naphthalene ring could

favor binding to the transmembrane domains of GPCRs.

Nuclear receptors: The planar structure might allow for intercalation with DNA or binding to

transcription factors.

Hypothetical Signaling Pathway Diagram:
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Hypothetical Signaling Pathway

N-ethylnaphthalene-
2-carboxamide
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Caption: A generalized signaling pathway for a bioactive compound.

Conclusion
N-ethylnaphthalene-2-carboxamide represents an under-explored molecule within the

broader, pharmacologically relevant class of naphthalenecarboxamides. While the absence of

a confirmed CAS number limits access to specific experimental data, its synthesis is

straightforward based on established chemical principles. Future research to isolate,

characterize, and screen this compound for biological activity could reveal novel therapeutic

potential, particularly in the areas of oncology and infectious diseases. The first critical step for

any further investigation would be the unambiguous synthesis and characterization of N-
ethylnaphthalene-2-carboxamide to establish its unique chemical identity, including obtaining

a CAS registry number.

To cite this document: BenchChem. [N-ethylnaphthalene-2-carboxamide CAS number].
BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b8736858#n-ethylnaphthalene-2-carboxamide-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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